Cas no 74461-64-6 (5-chloro-3-(chloromethyl)-1,2,4-thiadiazole)

5-chloro-3-(chloromethyl)-1,2,4-thiadiazole structure
74461-64-6 structure
Product Name:5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
CAS No:74461-64-6
MF:C3H2Cl2N2S
MW:169.032376766205
MDL:MFCD00096470
CID:568510
PubChem ID:329767719
Update Time:2025-04-19

5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Thiadiazole,5-chloro-3-(chloromethyl)-
    • 5-CHLORO-3-(CHLOROMETHYL)-1,2,4-THIADIAZOLE
    • 5-Chloro-3-chloromethyl-[1,2,4]thiadiazole
    • 3-Chloromethyl-5-chloro-1,2,4-thiadiazole
    • AKOS006230637
    • BB 0260979
    • 3-chloromethyl-5-chloro-[1,2,4]thiadiazole
    • A915625
    • 5-chloro-3-chloromethyl-1,2,4-thiadiazole
    • SCHEMBL352774
    • SY192587
    • NSC330684
    • NSC-330684
    • EN300-91498
    • MFCD00096470
    • STR07215
    • FT-0620286
    • DTXSID20318417
    • 3-chloromethyl-5-chloro-[1,2,4]-thiadiazole
    • 74461-64-6
    • 5-Chloro-3-(chloromethyl);-1,2,4-thiadiazole
    • FFFMIFUBJZBTCG-UHFFFAOYSA-N
    • 5-chloro-3-(chloromethyl)-1,2,4-thiadiazole, 95%
    • 5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
    • MDL: MFCD00096470
    • Inchi: 1S/C3H2Cl2N2S/c4-1-2-6-3(5)8-7-2/h1H2
    • InChI Key: FFFMIFUBJZBTCG-UHFFFAOYSA-N
    • SMILES: ClCC1=NSC(=N1)Cl

Computed Properties

  • Exact Mass: 167.93200
  • Monoisotopic Mass: 167.9315746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 81.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.551 g/mL at 25 °C
  • Boiling Point: 55 °C/1 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.561
  • PSA: 54.02000
  • LogP: 1.93030

5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: C
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • Storage Condition:2-8 °C

5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Pricemore >>

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5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:74461-64-6)5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
Order Number:A915625
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:56
Price ($):279.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:74461-64-6)5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
A915625
Purity:99%
Quantity:5g
Price ($):279.0
Email